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Compound of Interest

Compound Name: Diltiazem-d4 Hydrochloride

Cat. No.: B602453

An in-depth analysis of the safety data for Diltiazem-d4 Hydrochloride reveals critical
information for researchers and drug development professionals. This guide summarizes the
key safety, handling, and toxicological data based on available Safety Data Sheets (SDS). The
information presented is primarily derived from the non-deuterated form, Diltiazem
Hydrochloride, as the toxicological and hazard profiles are considered equivalent for standard
laboratory handling. Isotopic labeling with deuterium does not significantly alter the chemical
reactivity or hazard classification of the molecule.

Section 1: GHS Hazard Identification and
Classification

Diltiazem-d4 Hydrochloride is classified as a hazardous substance under the Globally
Harmonized System (GHS). The primary hazards are acute oral toxicity and suspected
reproductive toxicity.[1][2][3]

GHS Classification Code Hazard Statement

Acute Toxicity, Oral (Category

2) H302 Harmful if swallowed.[1][2][3]
Reproductive Toxicity H361 Suspected of damaging fertility
(Category 2) or the unborn child.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b602453?utm_src=pdf-interest
https://www.benchchem.com/product/b602453?utm_src=pdf-body
https://www.benchchem.com/product/b602453?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/20079m.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/diltiazem-hci_19.03.2025.pdf
https://www.carlroth.com/medias/SDB-1KN5-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1OTF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhsTWk4NU1UY3dNemc0TXpnMU9ESXlMMU5FUWw4eFMwNDFYMGRDWDBWT0xuQmtaZ3w0MzNlYTlmODhkMjc1MWUwNzI5ODcyYjAyNGRhZTNlMmYyYWViN2ViMjE0OGM3ZWNiMTE0ZDJhOGQ5YWEzMTNl
https://cdn.caymanchem.com/cdn/msds/20079m.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/diltiazem-hci_19.03.2025.pdf
https://www.carlroth.com/medias/SDB-1KN5-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1OTF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhsTWk4NU1UY3dNemc0TXpnMU9ESXlMMU5FUWw4eFMwNDFYMGRDWDBWT0xuQmtaZ3w0MzNlYTlmODhkMjc1MWUwNzI5ODcyYjAyNGRhZTNlMmYyYWViN2ViMjE0OGM3ZWNiMTE0ZDJhOGQ5YWEzMTNl
https://cdn.caymanchem.com/cdn/msds/20079m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The GHS label elements are derived from this classification, providing a quick visual reference
to the hazards.

GHS Label Element Description

Signal Word Warning[1][2]

GHSO07 (Exclamation Mark), GHSO08 (Health

Hazard Pictograms
Hazard)[1]

P201, P202, P264, P270, P280, P301+P312[1]
[4]

Precautionary Statements

Below is a diagram illustrating the relationship between the GHS classification and the
corresponding safety communications.
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GHS Hazard Communication Flowchart

Section 2: Toxicological and Physical Data

Quantitative toxicological data is crucial for risk assessment in a laboratory setting. The
following tables summarize the key values found in safety data sheets.
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Table 1: Toxicological Data

Parameter Species Route Value Reference
LD50 Rat Oral 560 mgl/kg [4]
LDLO Human (Man) Oral 21 mg/kg [1]

| TDLO | Human (Woman) | Oral | 8,400 pg/kg |[1] |
No primary skin or eye irritation effects have been noted.[1] No sensitizing effects are known.[1]

Table 2: Physical and Chemical Properties

Property Value

Chemical Formula C22H23D4CIN204S[5]
Molecular Weight 455.0 g/mol [5]

CAS Number 1217769-52-2[5]

Appearance Off-white powder solid[6]
Melting Point 210 - 215 °C (410 - 419 °F)[6]
Solubility Soluble in water[6]

| Storage Temperature | -20°C[5] |

Section 3: Emergency and First-Aid Protocols

In the event of accidental exposure, immediate and appropriate first-aid measures are
essential. The following workflow outlines the recommended procedures.
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Exposure Event

Routes of Exposure & IiInmediate Actions

Swallowed

First-Aid Responses
Y Y
Call a POISON CENTER or Move person into fresh air. Wash off with soap and ) Rinse opened eye for several
doctor immediately. If not breathing, give artificial respiration. plenty of water. minutes under running water.

\

Rinse mouth with water.
Do NOT induce vomiting.

\

Y \4

Seek medical attention .
if symptoms persist. -
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First-Aid Measures Workflow

Section 4: Handling, Storage, and Spill Response

Proper handling and storage procedures are critical to minimize exposure risk.
Handling and Personal Protective Equipment (PPE):
e Engineering Controls: Handle in a well-ventilated area to avoid dust formation.[2]

» Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when
using this product.[1][4]

e PPE: Wear protective gloves, protective clothing, and eye/face protection.[1]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][7]

e The recommended storage temperature is -20°C.[5]
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e Protect from light, heat, and air.[6]

Accidental Release Measures: In the case of a spill, a structured response is necessary to
ensure safety and proper cleanup.

Spill Detected

Wear Appropriate PPE
(Gloves, Safety Glasses, Respirator)

Contain Spill

Use dry clean up procedures.
Avoid generating dust.
Gacuum or sweep up materiaD
Place in a sealed container for disposal
in accordance with local regulations.
Glean spill area thoroughla

Spill Neutralized
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Accidental Release Response Plan

Section 5: Stability and Reactivity

» Reactivity: No specific reactivity hazards are known under normal conditions.[6]
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o Chemical Stability: The material is stable under recommended storage conditions but may be
sensitive to light, heat, and air.[6]

» Conditions to Avoid: Avoid dust formation, exposure to light, air, and heat.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[6][7]

o Hazardous Decomposition Products: During a fire, toxic gases can be generated, including
carbon oxides (CO, COz2), nitrogen oxides (NOx), sulfur oxides, and hydrogen chloride gas.

[6]18]

Disclaimer: This document is intended as a technical guide and summary of available safety
data. It is not a substitute for the official Safety Data Sheet (SDS) provided by the
manufacturer. Always consult the original SDS before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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